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Compound of Interest

Compound Name:
Cis-2-Carbomethoxycyclohexane-

1-Carboxylic Acid

Cat. No.: B048533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of cis-2-
Carbomethoxycyclohexane-1-Carboxylic Acid, a compound of interest in various chemical

and pharmaceutical research fields.

Chemical Identity and Formula
Cis-2-Carbomethoxycyclohexane-1-Carboxylic Acid is an organic compound featuring a

cyclohexane ring substituted with a carboxylic acid group and a carbomethoxy group in a cis

configuration. Its chemical structure is fundamental to determining its molecular weight.

The molecular formula for this compound is C9H14O4[1][2][3].

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of each

element.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (amu)

Carbon C ~12.011[4][5][6]

Hydrogen H ~1.008[7][8][9][10]

Oxygen O ~15.999[11][12][13][14][15]

Table 2: Molecular Weight Calculation for C9H14O4

Element Number of Atoms
Atomic Weight
(amu)

Total Weight (amu)

Carbon (C) 9 ~12.011 108.099

Hydrogen (H) 14 ~1.008 14.112

Oxygen (O) 4 ~15.999 63.996

Total Molecular

Weight
~186.207

The calculated molecular weight is approximately 186.207 g/mol . This value is consistent with

published data, which report the molecular weight as 186.2051 g/mol and 186.21 g/mol [1][2].

Logical Relationship of Molecular Weight
Calculation
The determination of a compound's molecular weight is a foundational calculation in chemistry,

directly derived from its molecular formula and the atomic weights of its elements.
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Caption: Logical flow for calculating molecular weight.

Experimental Protocols and Signaling Pathways
The determination of molecular weight is a theoretical calculation based on the chemical

formula and established atomic weights. As such, experimental protocols for its determination

(beyond techniques like mass spectrometry for verification) and diagrams of signaling

pathways are not applicable to this specific topic. The provided information is based on

fundamental chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.youtube.com/watch?v=UMcY-oKMGYU
https://www.benchchem.com/product/b048533#cis-2-carbomethoxycyclohexane-1-carboxylic-acid-molecular-weight
https://www.benchchem.com/product/b048533#cis-2-carbomethoxycyclohexane-1-carboxylic-acid-molecular-weight
https://www.benchchem.com/product/b048533#cis-2-carbomethoxycyclohexane-1-carboxylic-acid-molecular-weight
https://www.benchchem.com/product/b048533#cis-2-carbomethoxycyclohexane-1-carboxylic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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